Cas no 58917-62-7 (2-Pentenal, 4-(acetyloxy)-5-hydroxy-, (S)-)
58917-62-7 structure
Product Name:2-Pentenal, 4-(acetyloxy)-5-hydroxy-, (S)-
CAS No:58917-62-7
MF:C7H10O4
MW:158.151902675629
CID:340440
PubChem ID:71443298
Update Time:2025-04-19
2-Pentenal, 4-(acetyloxy)-5-hydroxy-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- [(2S)-1-hydroxy-5-oxopent-3-en-2-yl] acetate
- 2-Pentenal, 4-(acetyloxy)-5-hydroxy-, (S)-
- DTXSID40852126
- 58917-62-7
- (2S)-1-Hydroxy-5-oxopent-3-en-2-yl acetate
-
- Inchi: 1S/C7H10O4/c1-6(10)11-7(5-9)3-2-4-8/h2-4,7,9H,5H2,1H3/t7-/m0/s1
- InChI Key: ZRGKANVZYUDGMH-ZETCQYMHSA-N
- SMILES: O(C(C)=O)[C@@H](C=CC=O)CO
Computed Properties
- Exact Mass: 158.0579
- Monoisotopic Mass: 158.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -0.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
2-Pentenal, 4-(acetyloxy)-5-hydroxy-, (S)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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